Cas no 146764-79-6 (3,5,8(2H)-Isoquinolinetrione,2-methyl-6,7-bis(methylthio)-)

• Product Name: 3,5,8(2H)-Isoquinolinetrione,2-methyl-6,7-bis(methylthio)-
• CAS No: 146764-79-6
• MF: C₁₂H₁₁NO₃S₂
• MW: 281.350640535355
• CID: 216637
• PubChem ID: 381111
• Update Time: 2025-04-19

3,5,8(2H)-Isoquinolinetrione,2-methyl-6,7-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3,5,8(2H)-Isoquinolinetrione,2-methyl-6,7-bis(methylthio)-
• 2-methyl-6,7-bis(methylsulfanyl)isoquinoline-3,5,8-trione
• Perfragilin B
• CHEMBL2002050
• NCI60_023421
• DTXSID50932908
• NSC667275
• 2-Methyl-6,7-bis(methylthio)-3,5,8(2H)-isoquinolinetrione
• NSC-667275
• 3,5,8(2H)-Isoquinolinetrione, 2-methyl-6,7-bis(methylthio)-
• 2-Methyl-6,7-bis(methylsulfanyl)isoquinoline-3,5,8(2H)-trione
• 146764-79-6

• Inchi： 1S/C12H11NO3S2/c1-13-5-7-6(4-8(13)14)9(15)11(17-2)12(18-3)10(7)16/h4-5H,1-3H3
• InChI Key： YCRBNFTXGDZHPI-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C2=CC(N(C)C=C2C1=O)=O)=O)SC

Computed Properties

• Exact Mass: 281.01813
• Monoisotopic Mass: 281.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• PSA: 54.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones